Cas no 138809-10-6 (Pasakbumin B)

• Product Name: Pasakbumin B
• CAS No: 138809-10-6
• MF: C₂₀H₂₄O₁₀
• MW: 424.398567199707
• CID: 172008
• PubChem ID: 13936703
• Update Time: 2025-04-19

Pasakbumin B Chemical and Physical Properties

Names and Identifiers

• Picras-3-ene-2,16-dione,11,20:13,21-diepoxy-1,11,12,14,15-pentahydroxy-, (1b,11b,12a,15b)- (9CI)
• Pasakbumin B
• 13α(21)-Epoxyeurycomanone
• EPOXYEURYCOMANONE, 13A(21)-(SH)
• (+)-Pasakbumin B
• Spiro[2H-1,11c-(epoxymethano)phenanthro[10,1-bc]pyran-3(3aH),2'-oxirane],picras-3-ene-2,16-dione deriv.
• (1R,5R,6S,7R,8R,11R,13S,17S,18S,19R)-4,5,7,8,17-Pentahydroxy-14,18-dimethylspiro[3,10-dioxapentacycl
• CID 13936703
• (1R,4R,5R,6R,7R,8R,11R,13S,17S,18S,19R)-4,5,7,8,17-pentahydroxy-14,18-dimethylspiro[3,10-dioxapentac
• (1R,4R,5R,6R,7R,8S,11R,13S,17S,18S,19R)-4,5,7,8,17-pentahydroxy-14,18-dimethylspiro[3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-ene-6,2'-oxirane]-9,16-dione
• E88653
• HY-N4328
• AKOS040760618
• 138809-10-6
• CS-0032772
• MS-27455
• 13α-(21)-Epoxyeurycomanone
• 13-alpha-(21)-Epoxyeurycomanone
• 13alpha(21)-Epoxyeurycomanone
• AKOS037514984
• (1R,4R,5R,6R,7R,8R,11R,13S,17S,18S,19R)-4,5,7,8,17-pentahydroxy-14,18-dimethylspiro[3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-ene-6,2'-oxirane]-9,16-dione

• Inchi： 1S/C20H24O10/c1-7-3-9(21)11(22)16(2)8(7)4-10-17-5-29-19(26,14(16)17)15(25)18(6-28-18)20(17,27)12(23)13(24)30-10/h3,8,10-12,14-15,22-23,25-27H,4-6H2,1-2H3/t8-,10+,11+,12-,14+,15+,16+,17+,18+,19+,20-/m0/s1
• InChI Key： MOCOVNGOINOTNW-NURDAXFGSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@]1(CO1)[C@@]3([C@H](C(=O)O4)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 424.13700
• Monoisotopic Mass: 424.13694696 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 166
• Molecular Weight: 424.4

Experimental Properties

• Color/Form: Cryst.
• Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 166.28000
• LogP: -2.61520

Related Categories

• Diterpenoids